Cas no 71171-94-3 (Oxazole,2-(4-fluorophenyl)-4,5-dihydro-4,4-dimethyl-)

• Product Name: Oxazole,2-(4-fluorophenyl)-4,5-dihydro-4,4-dimethyl-
• CAS No: 71171-94-3
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 573011
• PubChem ID: 156132
• Update Time: 2025-04-19

Oxazole,2-(4-fluorophenyl)-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-(4-fluorophenyl)-4,5-dihydro-4,4-dimethyl-
• 2-(4-fluorophenyl)-4,4-dimethyl-2-oxazoline
• 2-(4-fluorophenyl)-4,4-dimethyl-5H-1,3-oxazole
• 2-(4-Fluorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• 2-(4-Fluorophenyl)4,4-dimethyl-4,5-dihydro-oxazole
• DTXSID40221358
• 2-(4-fluorophenyl)-4,4-dimethyl-4,5-dihydrooxazole
• GUWPOJDUVLSBQT-UHFFFAOYSA-N
• AKOS001621365
• Oxazole, 2-(4-fluorophenyl)-4,5-dihydro-4,4-dimethyl-
• SR-01000450495-1
• SCHEMBL3751992
• EU-0040136
• SR-01000450495
• 2-(4-Fluorophenyl)-4,4-dimethyl-4,5-dihydro-oxazole
• 71171-94-3

• Inchi： 1S/C11H12FNO/c1-11(2)7-14-10(13-11)8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： GUWPOJDUVLSBQT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(C)(C)CO1

Computed Properties

• Exact Mass: 193.09036
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes